![molecular formula C18H16BrNO3 B2694241 1-(4-Bromophenyl)-3-{methyl[(4-methylbenzoyl)oxy]amino}-2-propen-1-one CAS No. 303151-51-1](/img/structure/B2694241.png)
1-(4-Bromophenyl)-3-{methyl[(4-methylbenzoyl)oxy]amino}-2-propen-1-one
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Description
1-(4-Bromophenyl)-3-{methyl[(4-methylbenzoyl)oxy]amino}-2-propen-1-one, or 4-Bromo-N-methyl-N-methylbenzoyl-2-propenamide (4-BNMMBP), is a synthetic organic compound that has been used in a variety of scientific research applications. It is a colorless solid that is insoluble in water and can be synthesized in a laboratory. 4-BNMMBP has been used to study its effects on biochemical and physiological processes, as well as its potential applications in medical research.
Scientific Research Applications
Parabens and Environmental Research
Research on parabens, including their occurrence, fate, and behavior in aquatic environments, provides insights into the environmental impact of chemical compounds used in consumer products. Parabens, with similar benzoyl and phenyl structures, have been studied for their persistence and effects in water bodies, illustrating the broader context of environmental monitoring and safety assessments for chemical compounds found in pharmaceutical and personal care products (Haman et al., 2015).
Synthetic Chemistry Applications
The synthesis of 2-Fluoro-4-bromobiphenyl highlights the field of synthetic chemistry, where complex chemical compounds are engineered for various applications, including the development of pharmaceuticals and other materials. This research demonstrates the ongoing efforts in creating efficient synthetic pathways for complex molecules, which could be relevant to the synthesis or modification of compounds like “1-(4-Bromophenyl)-3-{methyl[(4-methylbenzoyl)oxy]amino}-2-propen-1-one” (Qiu et al., 2009).
Toxicology and Health Assessments
Toxicological studies on chemical compounds, such as the safety assessment of propyl paraben, provide critical information on the potential health effects of chemicals used in various applications. These studies contribute to the broader understanding of how chemical structures interact with biological systems, informing safety regulations and the design of safer compounds (Soni et al., 2001).
Environmental Pollutants
Investigations into the environmental concentrations and toxicology of brominated compounds, such as 2,4,6-tribromophenol, provide insights into the persistence, bioaccumulation, and potential adverse effects of chemical pollutants. This research underscores the importance of monitoring and managing chemicals introduced into the environment to mitigate their impact on ecosystems and human health (Koch & Sures, 2018).
properties
IUPAC Name |
[[(E)-3-(4-bromophenyl)-3-oxoprop-1-enyl]-methylamino] 4-methylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16BrNO3/c1-13-3-5-15(6-4-13)18(22)23-20(2)12-11-17(21)14-7-9-16(19)10-8-14/h3-12H,1-2H3/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXPMACODNRVGRF-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)ON(C)C=CC(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)ON(C)/C=C/C(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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